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Cat. No.: B1677811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
OTX008 is a selective, allosteric inhibitor of galectin-1, a protein implicated in cancer cell

proliferation, invasion, and tumor angiogenesis.[1][2] This application note provides a detailed

protocol for the preparation of OTX008 stock solutions using dimethyl sulfoxide (DMSO) as a

solvent, ensuring optimal solubility and stability for in vitro and in vivo research applications.

Adherence to this protocol is crucial for obtaining reproducible experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of OTX008 is presented in Table 1.

This information is essential for accurate preparation of stock solutions and subsequent

dilutions.
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Property Value Source(s)

Chemical Name

2,2',2'',2'''-

[Pentacyclo[19.3.1.13,7.19,13.

115,19]octacosa-

1(25),3,5,7(28),9,11,13(27),15,

17,19(26),21,23-dodecaene-

5,11,17,23-

tetrayltetrakis(oxy)]tetrakis[N-

[2-(dimethylamino)ethyl]-

acetamide

[1]

Molecular Formula C52H72N8O8 [1]

Molecular Weight 937.18 g/mol [1]

CAS Number 286936-40-1 [1]

Appearance White to off-white solid [3]

Solubility in DMSO
2 mg/mL to 10 mg/mL (may

require sonication or warming)
[3][4][5][6]

Storage (Powder) -20°C for up to 3 years [3]

Mechanism of Action: Galectin-1 Inhibition
OTX008 functions as a selective inhibitor of galectin-1.[2] It binds to an allosteric site on

galectin-1, leading to its oxidation and subsequent proteasomal degradation.[2][7] This

downregulation of galectin-1 disrupts key signaling pathways involved in cancer progression,

including the ERK1/2 and Akt-dependent survival pathways.[1] Furthermore, OTX008 has been

shown to induce G2/M cell cycle arrest through its effects on CDK1.[1]
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Figure 1. OTX008 signaling pathway.

Experimental Protocol: Preparation of a 10 mM
OTX008 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of OTX008 in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1677811?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677811?utm_src=pdf-body
https://www.benchchem.com/product/b1677811?utm_src=pdf-body
https://www.benchchem.com/product/b1677811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

OTX008 powder (purity ≥ 99%)

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Calibrated analytical balance

Sterile, disposable serological pipettes or micropipettes with sterile, filtered tips

Vortex mixer

Water bath or sonicator (optional)

Personal protective equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparations:

Bring the vial of OTX008 powder to room temperature before opening to prevent

condensation.

Ensure the analytical balance is calibrated and level.

Work in a chemical fume hood or a designated area for handling potent compounds.

Weighing OTX008:

Carefully weigh out the desired amount of OTX008 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh 9.37 mg of OTX008.

Calculation:

Molecular Weight (MW) of OTX008 = 937.18 g/mol
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Desired Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 937.18 g/mol = 0.00937 g = 9.37 mg

Dissolving in DMSO:

Transfer the weighed OTX008 powder to a sterile vial.

Add the calculated volume of DMSO to the vial. For 9.37 mg of OTX008, add 1 mL of

DMSO.

Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Aiding Dissolution (if necessary):

If the solution is not clear, gentle warming in a water bath (up to 60°C) or sonication for 5-

10 minutes can be used to aid dissolution.[3]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes (e.g., amber microcentrifuge tubes). This prevents repeated freeze-

thaw cycles which can degrade the compound.[2]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3]

Stock Solution Preparation Workflow:
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Figure 2. OTX008 stock solution workflow.

Quality Control
To ensure the integrity of the prepared OTX008 stock solution, it is recommended to:
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Visually Inspect: Before each use, visually inspect the thawed aliquot for any signs of

precipitation. If precipitate is observed, the solution can be gently warmed and vortexed to

redissolve the compound.

Solvent Control: In all experiments, a vehicle control (DMSO at the same final concentration

used for OTX008 treatment) should be included to account for any effects of the solvent on

the experimental system.[2]

Purity Check: For long-term studies, the purity of a stored stock solution can be periodically

assessed using analytical techniques such as High-Performance Liquid Chromatography

(HPLC).

Safety Precautions
OTX008 is a potent compound and should be handled with care. Always wear appropriate

personal protective equipment, including a lab coat, safety glasses, and chemical-resistant

gloves. All handling of the powder and concentrated stock solutions should be performed in a

chemical fume hood. Consult the Material Safety Data Sheet (MSDS) for comprehensive safety

information.[1]) for comprehensive safety information. [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing OTX008 Stock Solution with DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677811#preparing-otx008-stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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